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Compound of Interest

Compound Name: Ethylgonendione

Cat. No.: B195253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Ethylenediamine. Adherence to these guidelines is essential to ensure a safe

laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Ethylenediamine is a colorless, viscous liquid with an ammonia-like odor.[1][2] It is a corrosive

and flammable substance that can cause severe skin burns, eye damage, and respiratory

irritation.[3][4][5] Inhalation or ingestion can be harmful, and it may cause an allergic skin or

respiratory reaction.[3][4][5]
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Property Value Source

CAS Number 107-15-3 [1][6]

Molecular Formula C2H8N2 [6]

Molecular Weight 60.10 g/mol [2]

Flash Point 33°C (91°F) [2]

Boiling Point 116-117°C

Melting Point 8.5°C (47°F) [2]

Autoignition Temperature 385°C (725°F)

Required Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection Chemical safety goggles and a face shield.[3][5]

Hand Protection
Chemical-resistant gloves (e.g., Butyl rubber,

Nitrile rubber).[3][5]

Skin and Body Protection
Flame-retardant lab coat, chemical-resistant

apron, and closed-toe shoes.[3][5]

Respiratory Protection
Use in a well-ventilated area or with a certified

respirator if vapors are present.[5]

II. Standard Operating Procedure for Handling
Ethylenediamine
This workflow outlines the essential steps for safely handling Ethylenediamine in a laboratory

setting.
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Caption: Standard workflow for handling Ethylenediamine.
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III. Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Ethylenediamine.

First Aid Measures:

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[7] Seek immediate medical attention.

[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Spill and Fire Response:
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Spill Response

Fire Response
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Use Dry Chemical, CO2, or Alcohol-Resistant Foam Keep Containers Cool with Water Spray Do Not Use a Direct Water Jet
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Caption: Emergency response plan for spills and fires.

IV. Disposal Plan
All waste containing Ethylenediamine must be treated as hazardous waste.

Waste Collection and Disposal Protocol:

Segregation: Collect all Ethylenediamine-contaminated waste, including unused product,

contaminated absorbents, and PPE, in a dedicated and clearly labeled hazardous waste

container.

Containerization: Use a chemically resistant container with a secure lid. Do not overfill the

container.

Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Ethylenediamine," and a description of the contents.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of

Ethylenediamine down the drain.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b195253?utm_src=pdf-body-img
https://mpl.com.au/Portals/0/adam/MPLTabPanels/l8Px7-8jQkm4m7PVl7LkUg/Link/Ethylenediamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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